1-(5-Methyl-6-phenoxypyridin-3-yl)ethanamine

• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol
• IUPAC Name: 1-(5-methyl-6-phenoxypyridin-3-yl)ethanamine
• InChI: InChI=1S/C14H16N2O/c1-10-8-12(11(2)15)9-16-14(10)17-13-6-4-3-5-7-13/h3-9,11H,15H2,1-2H3
• InChI Key: BKJPIJXUJPEYLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1OC2=CC=CC=C2)C(C)N

Description

1-(5-Methyl-6-phenoxypyridin-3-yl)ethanamine is a chemical compound with the molecular formula C14H16N2O It is a derivative of pyridine, characterized by the presence of a phenoxy group and a methyl group attached to the pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-Methyl-6-phenoxypyridin-3-yl)ethanamine typically involves the reaction of 5-methyl-6-phenoxypyridine with ethanamine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to maximize yield and minimize production costs. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for various applications .

Chemical Reactions Analysis

Types of Reactions

1-(5-Methyl-6-phenoxypyridin-3-yl)ethanamine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The phenoxy and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure to ensure the desired products are obtained .

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds .

Scientific Research Applications

1-(5-Methyl-6-phenoxypyridin-3-yl)ethanamine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(5-Methyl-6-phenoxypyridin-3-yl)ethanamine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 1-(5-Methyl-6-phenoxypyridin-3-yl)ethanamine include other pyridine derivatives with phenoxy and methyl groups, such as:

• 1-(5-Methoxypyridin-3-yl)ethanamine
• 1-(5-Methyl-6-phenoxypyridin-3-yl)ethanol
• 1-(5-Methyl-6-phenoxypyridin-3-yl)ethanone

Uniqueness

This compound is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .